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Abstract

Diisodecyl adipate (DIDA) is a high molecular weight branched-chain aliphatic ester primarily
used as a plasticizer. This technical guide provides a comprehensive overview of its
toxicological profile and safety data, compiled from available literature and read-across data
from its structural analogue, di(2-ethylhexyl) adipate (DEHA), where specific data for DIDA is
not available. This guide is intended to serve as a resource for researchers, scientists, and
drug development professionals in evaluating the safety of DIDA. All quantitative data is
presented in structured tables, and detailed experimental protocols for key studies are
described. Additionally, relevant biological pathways and experimental workflows are visualized
using Graphviz diagrams.

Introduction

Diisodecyl adipate (DIDA), with the CAS number 27178-16-1, is a complex mixture of
isomers. It is a synthetic ester of isodecyl alcohol and adipic acid.[1] DIDA's primary application
is as a plasticizer in various polymers, valued for its low volatility and resistance to extraction.
[2] Understanding its toxicological profile is crucial for risk assessment in its various
applications, including those where human exposure is possible. Due to a lack of
comprehensive toxicological data for DIDA for certain endpoints, this guide incorporates a
read-across approach from the structurally similar and well-studied analogue, di(2-ethylhexyl)
adipate (DEHA).[3]
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Physicochemical Properties

A summary of the key physicochemical properties of Diisodecyl adipate is presented in Table
1.

Table 1: Physicochemical Properties of Diisodecyl Adipate

Property Value Reference
CAS Number 27178-16-1 [4]
Molecular Formula C26H5004 [1]
Molecular Weight 426.67 g/mol [5]
Clear, colorless to pale yellow
Appearance o [1]
liquid
Boiling Point 240°C [1]
Melting Point -75°C [1]
Flash Point 221°C [6]
N Insoluble in water; soluble in
Solubility [1]

oil

Toxicokinetics

No specific toxicokinetic studies on Diisodecyl adipate were identified. However, based on its
structure as a diester, it is anticipated to undergo hydrolysis in the gastrointestinal tract to
isodecanol and adipic acid. The metabolic fate of its structural analogue, DEHA, has been
studied in rats and humans and provides valuable insight.

Orally administered DEHA is rapidly and almost completely absorbed in rats and humans.[7][8]
It is quickly hydrolyzed to mono(2-ethylhexyl) adipate (MEHA) and 2-ethylhexanol.[7] The
primary urinary metabolite in rats is adipic acid, while in humans, the major specific metabolite
IS mono-5-carboxy-2-ethylpentyl adipate (5¢cx-MEPA).[2][8] Excretion is rapid, predominantly
via urine, with the majority of metabolites eliminated within 24 hours.[2] There is no significant
evidence of bioaccumulation.[7]
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The proposed metabolic pathway for DIDA, based on the metabolism of other adipate and
phthalate esters, is illustrated in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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